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Compound of Interest

Compound Name: Chartarin

Cat. No.: B12298714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the study of Chartarin
derivatives, focusing on their synthesis and structure-activity relationships (SAR) as potent anti-

cancer agents. Chartarin is the aglycone of a class of natural products that includes

Chartreusin and Elsamicin A, known for their significant cytotoxic effects against various cancer

cell lines.[1] These compounds primarily exert their biological activity through DNA intercalation

and inhibition of topoisomerase II.[1] Recent studies also suggest mechanisms involving the

generation of reactive oxygen species (ROS) and modulation of cellular signaling pathways,

such as the Hippo pathway.[1]

This guide offers a summary of quantitative biological data, detailed experimental protocols for

synthesis and evaluation, and visualizations of key molecular pathways and workflows to aid in

the research and development of novel Chartarin-based therapeutics.

Data Presentation: Structure-Activity Relationship
of Chartarin Derivatives
The anti-cancer activity of Chartarin and its derivatives has been evaluated against a panel of

human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which

represent the concentration of a compound required to inhibit cell growth by 50%, are

summarized in the table below. Lower IC50 values indicate greater potency.
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Compound
HCT116 (Colon
Cancer) IC50
(µM)

BxPC3
(Pancreatic
Cancer) IC50
(µM)

T47D (Breast
Cancer) IC50
(µM)

ES-2 (Ovarian
Cancer) IC50
(µM)

Chartreusin 12.87 10.15 > 50 5.70

Elsamicin A 21.34 12.55 28.32 1.00

Elsamicin B 30.99 15.85 18.23 2.51

D329C > 50 > 50 > 50 > 50

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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